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Compound of Interest

Compound Name: Sardomozide

Cat. No.: B129549

This document provides crucial safety and logistical information for the proper handling and
disposal of Sardomozide, a potent S-adenosylmethionine decarboxylase (SAMDC) inhibitor
used in biomedical research. Adherence to these procedures is vital to ensure personnel safety
and environmental compliance. Sardomozide is intended for research use only and should be
handled by trained professionals in a laboratory setting.

Chemical and Physical Properties

Sardomozide is a methylglyoxal-bis(guanylhydrazone) (MGBG) derivative with potential
antineoplastic and antiviral properties.[1] It is typically available as a free base or as a
dihydrochloride salt, which generally has greater water solubility and stability.[2]
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Sardomozide

Property Sardomozide (Free Base) . .
Dihydrochloride
Synonyms CGP 48664, SAM-486A CGP 48664A
CAS Number 149400-88-4[1][3] 138794-73-7[4]
Molecular Formula Ci11H14Ne C11H1aNes * 2HCI
Molecular Weight 230.27 g/mol 303.19 g/mol
Appearance Solid White to off-white solid powder
. i Water (8 mg/mL), DMSO (60
Solubility Soluble in DMSO .
mg/mL), Insoluble in Ethanol
Store powder at -20°C for up
Storage Store at -20°C
to 3 years
Stable for several weeks at
room temperature during
Stability shipping. Stock solutions Stable for = 4 years at -20°C.

stable for months at -20°C or
up to 6 months at -80°C.

Mechanism of Action: S-adenosylmethionine
Decarboxylase (SAMDC) Inhibition

Sardomozide functions by inhibiting S-adenosylmethionine decarboxylase (SAMDC), a critical
enzyme in the biosynthesis of polyamines like spermidine and spermine. These polyamines are
essential for cell division and differentiation. By blocking SAMDC, Sardomozide depletes
intracellular polyamines, thereby interfering with cell growth, which is the basis of its
antiproliferative and potential antitumor activity.
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Sardomozide's inhibitory action on the SAMDC enzyme.

Mandatory Safety and Handling Protocols

Given its biological potency, Sardomozide must be handled as a hazardous chemical. All

procedures must be conducted by trained personnel familiar with laboratory safety practices.

Required Personal Protective Equipment (PPE):

» Gloves: Chemical-resistant nitrile gloves.

o Eye Protection: Safety glasses with side shields or chemical splash goggles.
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e Lab Coat: A standard laboratory coat must be worn at all times.

o Respiratory Protection: Use within a certified chemical fume hood to avoid inhalation of dust
or aerosols.

Engineering Controls:
o Always handle solid Sardomozide and prepare solutions in a certified chemical fume hood.
o Ensure a safety shower and eyewash station are readily accessible.

Sardomozide Disposal Workflow

Under no circumstances should Sardomozide or its waste be disposed of via standard trash or
sanitary sewer systems. All waste is considered hazardous chemical waste and must be
managed through your institution's Environmental Health and Safety (EHS) department.
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Decision workflow for proper Sardomozide waste disposal.

Step-by-Step Disposal Procedures

The following protocols are based on standard guidelines for hazardous chemical waste

disposal in a research setting. Always follow your institution's specific EHS procedures.

Protocol 1: Disposal of Unused or Expired Solid Sardomozide

* Do Not Open: If the container is unopened and in its original packaging, leave it sealed.

© 2025 BenchChem. All rights reserved.

5/8 Tech Support


https://www.benchchem.com/product/b129549?utm_src=pdf-body-img
https://www.benchchem.com/product/b129549?utm_src=pdf-body
https://www.benchchem.com/product/b129549?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b129549?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

» Labeling: If not already present, affix a "Hazardous Waste" label to the container. Write
"Sardomozide" and the quantity.

e Segregation: Store the container in a designated Satellite Accumulation Area (SAA) for solid
chemical waste, away from incompatible materials.

o Pickup: Arrange for collection by your institution's EHS department.
Protocol 2: Disposal of Sardomozide Solutions (Aqueous or Solvent)

o Waste Container: Designate a dedicated, chemically compatible (e.g., glass or polyethylene
for DMSO solutions), and clearly labeled hazardous waste container with a screw-top lid.

e Labeling: Label the container "HAZARDOUS WASTE" and list all components, including
"Sardomozide," all solvents (e.g., DMSO, water), and their approximate percentages.

o Collection: As waste solutions are generated, pour them carefully into the designated waste
container inside a chemical fume hood.

o Storage: Keep the waste container tightly sealed when not in use. Store it in secondary
containment (e.g., a plastic tub) within a designated SAA.

e Pickup: Once the container is 90% full, schedule a pickup with your EHS department.

Protocol 3: Disposal of Contaminated Lab Debris This includes items such as gloves, pipette
tips, empty vials, and bench paper with trace contamination.

o Collection: Collect all chemically contaminated solid debris in a dedicated container lined
with a clear plastic bag. Do not use biohazard bags.

e Sharps: Any contaminated sharps (needles, razor blades) must be placed in a designated,
puncture-resistant sharps container labeled for chemically contaminated sharps.

o Labeling: Clearly label the outer container or bag "HAZARDOUS WASTE" and specify "Solid
Debris Contaminated with Sardomozide."

o Storage: Keep the container sealed. Store in the SAA.
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» Pickup: Arrange for collection by EHS. Do not dispose of this waste in the regular or
biomedical trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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